Cas no 1355246-82-0 (4-bromo-2-butoxy-1-(trifluoromethoxy)benzene)

• Product Name: 4-bromo-2-butoxy-1-(trifluoromethoxy)benzene
• CAS No: 1355246-82-0
• MF: C₁₁H₁₂BrF₃O₂
• MW: 313.110993385315
• CID: 2771386
• PubChem ID: 70699612
• Update Time: 2025-09-26

4-bromo-2-butoxy-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-butoxy-1-(trifluoromethoxy)benzene
• DTXSID10742727
• BS-25612
• 1355246-82-0
• CS-0212111
• MFCD21333071

• Inchi： 1S/C11H12BrF3O2/c1-2-3-6-16-10-7-8(12)4-5-9(10)17-11(13,14)15/h4-5,7H,2-3,6H2,1H3
• InChI Key： UANWJANBFIIDDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCCCC)OC(F)(F)F

Computed Properties

• Exact Mass: 311.99700
• Monoisotopic Mass: 311.99728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.52660